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Introduction

NBI-27914 hydrochloride is a selective and potent antagonist of the Corticotropin-Releasing
Factor Receptor 1 (CRF1).[1] The CRF system, particularly the interaction of CRF with the
CRF1 receptor, plays a pivotal role in mediating the body's endocrine, autonomic, and
behavioral responses to stress.[2] Dysregulation of this system has been implicated in the
pathophysiology of anxiety and mood disorders. In preclinical research, CRF1 receptor
antagonists like NBI-27914 are valuable tools for investigating the mechanisms underlying fear
and anxiety. Fear conditioning is a widely used behavioral paradigm to study the acquisition,
consolidation, and extinction of fear memories. This document provides detailed application
notes and protocols for the use of NBI-27914 hydrochloride in fear conditioning studies.

Mechanism of Action

Corticotropin-releasing factor (CRF) is a key mediator of the stress response. When released,
CREF binds to CRF1 receptors, which are G-protein coupled receptors. This binding initiates a
signaling cascade that ultimately leads to increased neuronal excitability and the physiological
and behavioral manifestations of fear and anxiety. NBI-27914 hydrochloride acts as a
competitive antagonist at the CRF1 receptor, blocking the binding of CRF and thereby inhibiting
its downstream effects. This antagonism has been shown to produce anxiolytic-like effects in
various animal models.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: NBI-27914
Hydrochloride in Fear Conditioning Paradigms]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b560224#using-nbi-27914-hydrochloride-in-fear-
conditioning-paradigms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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